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Compound of Interest

Compound Name: BKI-1369

Cat. No.: B2862007

Essential Safety and Handling Guide for B-KI-
1369

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
the bumped kinase inhibitor (BKI1)-1369. Adherence to these procedures is essential for
ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

BKI-1369 is a potent chemical compound with specific health and environmental hazards. The
following table summarizes its hazard classification based on available Safety Data Sheets
(SDS).
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Hazard Class

GHS Classification

Precautionary Statement
Codes

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects

Mandatory Personal Protective Equipment (PPE):

Due to the hazardous nature of BKI-1369, the following PPE is required at all times when

handling the compound, particularly in its powdered form.

PPE Category

Specification

Rationale

Eye Protection

Safety goggles with side-

shields

Protects against splashes and

airborne particles.

Hand Protection

Protective gloves (e.g., nitrile)

Prevents skin contact and

absorption.

Body Protection

Impervious clothing (e.g., lab

coat)

Protects against contamination

of personal clothing.

Respiratory Protection

Suitable respirator

Required when handling the
powder outside of a certified
chemical fume hood to prevent

inhalation.

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risk and maintain the

stability of BKI-1369.

Engineering Controls
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» All work with powdered BKI-1369 must be conducted in a certified chemical fume hood to
minimize inhalation exposure.

» A safety shower and eyewash station must be readily accessible in the laboratory.[1]

Handling Procedures

e Avoid inhalation of dust and aerosols.[1]
e Prevent contact with eyes and skin.[1]
e Do not eat, drink, or smoke in areas where BKI-1369 is handled.[1]

e Wash hands thoroughly after handling.[1]

Storage

» Keep the container tightly sealed.[1]
» Store in a cool, well-ventilated area.[1]
o Protect from direct sunlight and sources of ignition.[1]
e Storage Temperatures:
o Powder: -20°C[1]
o In solvent: -80°C[1]

Experimental Protocols

The following are step-by-step protocols for common laboratory procedures involving BKI-
1369.

Protocol for Weighing Powdered BKI-1369

o Preparation: Don all required PPE. Ensure the analytical balance is clean and calibrated.
Place a "Toxic Powder" warning sign in the designated weighing area.
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o Tare Weighing: Place a clean, empty vial or weigh boat on the balance and tare to zero.

 Aliquotting: Inside a chemical fume hood, carefully transfer the desired amount of BKI-1369
powder to the tared container using a clean spatula.

e Sealing: Securely cap the container immediately after aliquotting to prevent aerosolization.
e Final Weighing: Re-weigh the sealed container to obtain the precise mass of the compound.

o Cleanup: Decontaminate the spatula and weighing area with an appropriate solvent (e.g.,
70% ethanol) and dispose of all contaminated materials as hazardous waste.

Protocol for Preparing a 10 mM Stock Solution in DMSO

o Materials:
o BKI-1369 powder
o Anhydrous dimethyl sulfoxide (DMSO)
o Sterile microcentrifuge tubes or vials
o Calibrated micropipettes

o Calculation: Determine the mass of BKI-1369 needed to prepare the desired volume of a 10
mM stock solution. The molecular weight of BKI-1369 is 417.51 g/mol .[1]

o Formula: Mass (g) = 0.010 mol/L * Volume (L) * 417.51 g/mol
e Procedure:
1. Weigh the calculated amount of BKI-1369 powder following the protocol in section 3.1.

2. In a chemical fume hood, add the appropriate volume of anhydrous DMSO to the vial
containing the BKI-1369 powder.

3. Vortex the solution until the powder is completely dissolved.
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4. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

5. Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

6. Store the stock solution aliquots at -80°C.[1]

Disposal Plan

All waste contaminated with BKI-1369 must be treated as hazardous waste and disposed of
according to institutional and local regulations.

Waste Type Disposal Procedure

Contaminated PPE, weigh boats, pipette tips,
Solid Waste etc., should be collected in a designated, sealed

hazardous waste container.

Unused solutions of BKI-1369 should be
Liquid Waste collected in a clearly labeled, sealed hazardous

waste container. Do not pour down the drain.

_ _ Empty containers of BKI-1369 must be disposed
Container Disposal
of as hazardous waste.

First Aid Measures

In the event of exposure to BKI-1369, follow these first aid procedures immediately.[1]
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, holding eyelids

apart. Seek prompt medical attention.

Skin Contact

Remove contaminated clothing and rinse the
affected skin area thoroughly with large

amounts of water. Seek medical attention.

Move the individual to fresh air. If breathing is

Inhalation difficult, provide respiratory support. Seek
immediate medical attention.
) Wash out the mouth with water. Do NOT induce
Ingestion

vomiting. Seek immediate medical attention.

Visual Workflow for Safe Handling of BKI-1369

Preparation

Handling Powder

Don Required PPE Prepare Fume Hood & Balance g Weigh BKI-1369 Prepare Stock Solution

Storage & Disposal

| Store at -20°C (Powder) or -80°C (Solution) Post-Handling

| Dispose of waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of BKI-1369 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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